Cas no 1005697-97-1 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
• CAS No: 1005697-97-1
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• MDL: MFCD04969859
• CID: 3059335
• PubChem ID: 17024732
• Update Time: 2025-11-06

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperazine
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
• 1-(1-Ethyl-3-methyl-1 H -pyrazole-4-sulfonyl)-piperazine
• 1005697-97-1
• 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperazine
• STK312807
• FQB69797
• AKOS000310191
• CS-0240669
• EN300-229584
• MFCD04969859
• DB-017007
• 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperazine
• BBL038975
• 1-(1-ETHYL-3-METHYLPYRAZOL-4-YLSULFONYL)PIPERAZINE
• 1-(1-Ethyl-3-methyl-1H-pyrazole-4-sulfonyl)-piperazine
• 1-(1-ethyl-3-methyl-1 h-pyrazole-4-sulfonyl)-piperazine
• CHEMBL4592176

• MDL： MFCD04969859
• Inchi： 1S/C10H18N4O2S/c1-3-13-8-10(9(2)12-13)17(15,16)14-6-4-11-5-7-14/h8,11H,3-7H2,1-2H3
• InChI Key： QJNUTCRQMWQIBV-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)N=C1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 258.11504700Da
• Monoisotopic Mass: 258.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų